Cas no 102049-45-6 (Tetracosanedioic acid, monomethyl ester)

• Product Name: Tetracosanedioic acid, monomethyl ester
• CAS No: 102049-45-6
• MF: C₂₅H₄₇O₄
• MW: 411.638288736343
• CID: 1131597
• PubChem ID: 71332726
• Update Time: 2025-04-20

Tetracosanedioic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanedioic acid, monomethyl ester
• 24-methoxy-24-oxotetracosanoate
• DTXSID50761114
• Tetracosanedioic acid, 1-methyl ester
• 102049-45-6

• Inchi： 1S/C25H48O4/c1-29-25(28)23-21-19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20-22-24(26)27/h2-23H2,1H3,(H,26,27)/p-1
• InChI Key： PNGSGDYODFMVPZ-UHFFFAOYSA-M
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 411.347435g/mol
• Monoisotopic Mass: 411.347435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 411.6g/mol
• XLogP3: 11.1
• Topological Polar Surface Area: 66.4Ų